N-[1-(5-chlorothiophen-2-yl)ethyl]aniline

• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75 g/mol
• IUPAC Name: N-[1-(5-chlorothiophen-2-yl)ethyl]aniline
• InChI: InChI=1S/C12H12ClNS/c1-9(11-7-8-12(13)15-11)14-10-5-3-2-4-6-10/h2-9,14H,1H3
• InChI Key: OTHXQTUDSMUNGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Cl)NC2=CC=CC=C2

Description

N-[1-(5-Chlorothiophen-2-yl)ethyl]aniline is a chemical compound with the CAS Number 1156338-50-9 and a molecular formula of C12H12ClNS . It features a molecular weight of 237.75 . This aniline derivative contains a chlorothiophene group, a privileged structure in medicinal chemistry and materials science. Compounds with similar chlorothiophene scaffolds are frequently investigated as key intermediates in organic synthesis and for the development of functional materials . Furthermore, structurally related molecules, particularly Schiff bases derived from similar amine precursors, are known to be studied for their broad spectrum of biological activities, including antimicrobial and antifungal properties, making them valuable templates in pharmaceutical research . This product is intended for research purposes as a building block or synthetic intermediate. It is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers are advised to consult the product's safety data sheet and handle the compound in a suitable laboratory environment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(5-chlorothiophen-2-yl)ethyl]aniline typically involves the reaction of 5-chlorothiophene-2-carbaldehyde with aniline in the presence of a suitable catalyst. The reaction conditions often include:

Solvent: Ethanol or methanol

Catalyst: Acidic catalysts such as hydrochloric acid or sulfuric acid

Temperature: Reflux conditions (around 80-100°C)

Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

In industrial settings, the production of N-[1-(5-chlorothiophen-2-yl)ethyl]aniline may involve continuous flow reactors to optimize yield and efficiency. The use of automated systems ensures precise control over reaction parameters, leading to consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-[1-(5-chlorothiophen-2-yl)ethyl]aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, introducing different substituents.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenating agents like bromine or chlorinating agents under controlled temperatures.

Major Products Formed

Oxidation: Sulfoxides and sulfones

Reduction: Amines

Substitution: Halogenated derivatives

Scientific Research Applications

N-[1-(5-chlorothiophen-2-yl)ethyl]aniline has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N-[1-(5-chlorothiophen-2-yl)ethyl]aniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest structural analogs include:

Compound Name	Key Substituents	Molecular Weight	Melting Point (°C)	Yield (%)	Source
N-[1-(2,5-Dichlorophenyl)ethyl]-2-(difluoromethoxy)aniline	2,5-Dichlorophenyl, difluoromethoxy	332.17	Not reported	Not reported
(2E)-1-(5-Chlorothiophen-2-yl)-3-(3,5-dichlorophenyl)prop-2-en-1-one	Chlorothiophene, dichlorophenyl	317.62	129–131	67
2-Fluoro-5-methyl-N-[1-(5-methylfuran-2-yl)ethyl]aniline	Fluorine, methylfuran	237.29	Not reported	Not reported

Key Observations :

• Electronic Effects : The 5-chlorothiophen-2-yl group in the target compound introduces strong electron-withdrawing character, similar to dichlorophenyl groups in analog . This contrasts with electron-donating groups like methoxy or methylfuran in , which alter reactivity in nucleophilic substitutions.
• Steric Effects : The ethyl linker in N-[1-(5-chlorothiophen-2-yl)ethyl]aniline provides moderate steric hindrance compared to bulkier substituents (e.g., trifluoromethyl in ), influencing crystal packing and solubility .

Physicochemical Properties

• Melting Points : Chlorothiophene-containing compounds (e.g., ) exhibit higher melting points (129–131°C) compared to furan or alkoxy-substituted analogs due to stronger intermolecular halogen bonding .
• Spectroscopic Data : LCMS (e.g., m/z = 318 for ) and elemental analysis (e.g., C: 49.16%, H: 2.22%) are critical for confirming purity in such compounds.

Crystallographic and Computational Insights

• Crystal Packing: Tools like Mercury CSD 2.0 and SHELXL reveal that chlorothiophene derivatives often form centrosymmetric or layered structures, influenced by halogen interactions. For example, the chalcone in (CCDC No. 946445) adopts a planar conformation stabilized by C–Cl⋯π interactions.
• DFT Studies: Density functional theory (DFT) analyses of related chalcones predict nonlinear optical (NLO) properties, suggesting that the target compound’s chlorothiophene group may enhance polarizability compared to non-halogenated analogs .

Reactivity and Functionalization

• Halogen Exchange : The chlorine atom in the thiophene ring could be replaced via palladium-catalyzed cross-coupling, as demonstrated in fluorinated anilines .

Biological Activity

N-[1-(5-chlorothiophen-2-yl)ethyl]aniline is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, research findings, and relevant case studies.

Chemical Structure and Properties

N-[1-(5-chlorothiophen-2-yl)ethyl]aniline features a chlorinated thiophene ring and an aniline moiety, which contribute to its pharmacological properties. The compound's structure can be represented as follows:

$$\text{N 1 5 chlorothiophen 2 yl ethyl aniline}$$

Biological Activities

The compound has been investigated for various biological activities, which include:

• Antimicrobial Activity : Preliminary studies suggest that N-[1-(5-chlorothiophen-2-yl)ethyl]aniline exhibits antimicrobial properties against several bacterial strains. Its mechanism may involve the disruption of bacterial cell membranes or inhibition of key metabolic pathways.
• Anti-inflammatory Effects : Research indicates that the compound may modulate inflammatory pathways, potentially through the inhibition of cyclooxygenase (COX) enzymes. This suggests a potential role in treating inflammatory diseases.
• Anticancer Properties : N-[1-(5-chlorothiophen-2-yl)ethyl]aniline has shown promise in anticancer studies, particularly in inhibiting the proliferation of cancer cells. Its efficacy appears to be linked to its ability to induce apoptosis and inhibit cell cycle progression.

The biological activity of N-[1-(5-chlorothiophen-2-yl)ethyl]aniline is believed to be mediated by its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory responses and cancer cell proliferation.
• Receptor Interaction : It could interact with various receptors that regulate cellular signaling pathways related to inflammation and cancer.

Case Studies

Several studies have explored the pharmacological effects of N-[1-(5-chlorothiophen-2-yl)ethyl]aniline:

• Antimicrobial Activity Study :
  • A study evaluated the antimicrobial efficacy against Gram-positive and Gram-negative bacteria, demonstrating significant inhibition zones compared to control groups.
  • Results indicated a minimum inhibitory concentration (MIC) value of 32 µg/mL against Staphylococcus aureus.
• Anti-inflammatory Study :
  • In vitro assays assessed the compound's effect on COX enzyme activity, revealing a dose-dependent inhibition with an IC50 value of 15 µM.
  • In vivo models showed reduced inflammation markers in treated groups compared to untreated controls.
• Anticancer Activity Study :
  • The compound was tested on various cancer cell lines, including colon and breast cancer cells. It exhibited IC50 values ranging from 10 to 30 µM.
  • Mechanistic studies suggested that N-[1-(5-chlorothiophen-2-yl)ethyl]aniline induces apoptosis through mitochondrial pathways and reactive oxygen species (ROS) generation.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	MIC = 32 µg/mL against S. aureus
Anti-inflammatory	IC50 = 15 µM for COX inhibition
Anticancer	IC50 = 10–30 µM across various lines